Cas no 117194-00-0 (2-formyl-N-methylbenzamide)

• Product Name: 2-formyl-N-methylbenzamide
• CAS No: 117194-00-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 131515
• PubChem ID: 10844741
• Update Time: 2025-10-30

2-formyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-formyl-N-methyl-
• 2-formyl-N-methylbenzamide
• Benzamide, 2-formyl-N-methyl- (9CI)
• SCHEMBL728983
• 117194-00-0
• DTXSID70445626
• Z1068186268
• EN300-1167041
• Benzamide, 2-formyl-N-methyl-

• Inchi： 1S/C9H9NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-6H,1H3,(H,10,12)
• InChI Key： VWBDIKTZQBRUKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C=O)NC

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on 2-formyl-N-methylbenzamide

Comprehensive Overview of 2-Formyl-N-methylbenzamide (CAS No. 117194-00-0): Properties, Applications, and Industry Insights

2-Formyl-N-methylbenzamide (CAS No. 117194-00-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This aromatic aldehyde-amide hybrid features a formyl group (-CHO) and an N-methylbenzamide moiety, making it a valuable building block in modern synthetic chemistry. With the rising demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

In recent years, the compound’s role in green chemistry and sustainable synthesis has become a focal point. As industries shift toward eco-friendly processes, 2-formyl-N-methylbenzamide is increasingly studied for its potential in catalytic reactions and biodegradable material design. Searches for terms like "biodegradable amides" and "non-toxic aromatic aldehydes" have surged, reflecting growing environmental concerns among users. Its low toxicity profile and compatibility with microwave-assisted synthesis further enhance its appeal.

The structural uniqueness of CAS No. 117194-00-0 lies in its dual functional groups, enabling diverse reactivity. The formyl group participates in condensation reactions, while the N-methylamide segment offers hydrogen-bonding capabilities. This duality supports applications in heterocyclic compound synthesis, a trending topic in pharmaceutical forums. Queries such as "amide-based drug intermediates 2024" and "formyl derivatives in medicinal chemistry" highlight its relevance in cutting-edge research.

From a commercial perspective, 2-formyl-N-methylbenzamide is often sourced as a white to off-white crystalline powder with high purity (>98%). Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, aligning with industry standards for GMP-compliant intermediates. Discussions around "HPLC methods for amide analysis" and "spectroscopic characterization of aldehydes" frequently appear in technical literature, underscoring the compound’s analytical importance.

Emerging trends also link 117194-00-0 to catalysis innovation. Researchers explore its use in palladium-catalyzed cross-coupling and photoredox reactions, addressing the demand for efficient synthetic routes. Notably, its stability under mild conditions makes it suitable for flow chemistry systems, a hot topic in process optimization circles. Searches for "continuous flow amide synthesis" or "scalable aldehyde reactions" reflect this industrial shift.

In conclusion, 2-formyl-N-methylbenzamide (CAS No. 117194-00-0) exemplifies the intersection of functionality and sustainability. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures enduring relevance. As the scientific community prioritizes atom-efficient synthesis and green solvents, this compound is poised to remain a key player in innovative chemistry solutions.